{[4-(4-morpholinyl)-6-(1-piperidinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile

• IUPAC Name: 2-[(4-morpholin-4-yl-6-piperidin-1-yl-1,3,5-triazin-2-yl)oxy]acetonitrile
• InChI: InChI=1S/C14H20N6O2/c15-4-9-22-14-17-12(19-5-2-1-3-6-19)16-13(18-14)20-7-10-21-11-8-20/h1-3,5-11H2
• InChI Key: NRVVEUJYBHDBIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=NC(=N2)OCC#N)N3CCOCC3
• Molecular Formula: C14H20N6O2
• Molecular Weight: 304.35 g/mol

Description

{[4-(4-morpholinyl)-6-(1-piperidinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile, also known as MPTP, is a chemical compound that has been extensively studied in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of {[4-(4-morpholinyl)-6-(1-piperidinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cellular processes such as DNA replication and protein synthesis. It has also been shown to induce apoptosis in cancer cells, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of DNA polymerase, RNA polymerase, and protein synthesis. It has also been shown to induce oxidative stress and apoptosis in cancer cells, as well as inhibit the growth of various viruses and bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using {[4-(4-morpholinyl)-6-(1-piperidinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile in lab experiments is its broad range of activities, which makes it a versatile tool for studying various cellular processes. However, its toxicity and potential side effects must be carefully considered when using it in experimental settings.

Future Directions

There are several potential future directions for research on {[4-(4-morpholinyl)-6-(1-piperidinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile, including the development of novel therapeutic agents based on its structure and mechanism of action. Further studies are also needed to fully understand the biochemical and physiological effects of this compound and its potential applications in various fields. Additionally, the development of more efficient and cost-effective synthesis methods for this compound could facilitate its use in research and drug development.

Synthesis Methods

{[4-(4-morpholinyl)-6-(1-piperidinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile can be synthesized through a multi-step process that involves the reaction of 2-chloro-4,6-dimethoxy-1,3,5-triazine with morpholine and piperidine in the presence of acetonitrile. The resulting product is then purified through column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

{[4-(4-morpholinyl)-6-(1-piperidinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile has been widely used in scientific research for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit antitumor, antiviral, and antibacterial activities, making it a promising candidate for the development of novel therapeutic agents.